Cas no 125441-05-6 (L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt)

• Product Name: L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt
• CAS No: 125441-05-6
• Molecular Formula: C₁₂H₁₅NO₃^.C₇H₈O₃S
• Molecular Weight: 393.45402
• CID: 138060
• PubChem ID: 2801732

L-Tyrosine Allyl Ester 4-Toluenesulfonate Salt Properties

Names and Identifiers

• L-TYROSINE ALLYL ESTER P-TOLUENESULFONATE SALT
• H-TYR-OAI TOS
• H-TYR-OALL P-TOSYLATE
• H-TYR-OALL TOSOH
• L-tyrosine allyl ester*P-toluenesulfonate
• L-tyrosine allyl ester toluene-4-sulfonate
• L -TYROSINE ALLYL ESTER
• L-Tyrosine allyl ester 4-toluenesulfonate salt
• L-Tyr-OAll·TosOH
• 4-methylbenzenesulfonic acid;prop-2-enyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate
• L-Tyrosine allyl ester 4-toluenesulfonate salt (H-L-Tyr-OAll.TsOH)
• L-Tyrosine, 2-propen-1-yl ester, 4-methylbenzenesulfonate (1:1)
• SCHEMBL6542448
• (S)-Allyl 2-amino-3-(4-hydroxyphenyl)propanoate 4-methylbenzenesulfonate
• 125441-05-6
• L-Tyrosineallylestertosylate
• MFCD00043378
• HMS547H13
• AKOS015910222
• BS-19669
• Maybridge1_002103
• L-Tyrosine allyl ester 4-toluenesulfonate salt≥ 99% (NaOH)
• PARA-TOLUENE SULFONATE; PROP-2-EN-1-YL (2S)-2-AMINO-3-(4-HYDROXYPHENYL)PROPANOATE
• H-tyr-oall p-tosylate
• DB-243638
• G84137
• L-Tyrosine allyl ester p-toluenesulfonate salt
• L-TYROSINE ALLYL ESTER 4-TOLUENESULFONATE SALT

• InChIKey： MPNOOYSRGYNTIE-MERQFXBCSA-N
• Inchi： InChI=1S/C12H15NO3.C7H8O3S/c1-2-7-16-12(15)11(13)8-9-3-5-10(14)6-4-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,11,14H,1,7-8,13H2;2-5H,1H3,(H,8,9,10)/t11-;/m0./s1
• SMILES： C=CCOC(=O)[C@H](CC1=CC=C(C=C1)O)N.CC1=CC=C(C=C1)S(=O)(=O)O

Computed Properties

• Exact Mass: 393.12500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 393.12460863g/mol
• Heavy Atom Count: 27
• Complexity: 441
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• LogP: 4.01400
• PSA: 135.30000